Cas no 23455-87-0 (3H-1,2,4-Triazole-3-thione,4-amino-5-heptadecyl-2,4-dihydro-)
23455-87-0 structure
Product Name:3H-1,2,4-Triazole-3-thione,4-amino-5-heptadecyl-2,4-dihydro-
CAS No:23455-87-0
MF:C19H38N4S
MW:354.596823215485
CID:252078
PubChem ID:22079982
Update Time:2025-04-19
3H-1,2,4-Triazole-3-thione,4-amino-5-heptadecyl-2,4-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione,4-amino-5-heptadecyl-2,4-dihydro-
- 4-amino-3-heptadecyl-1H-1,2,4-triazole-5-thione
- 4-AMINO-5-HEPTADECYL-3-MERCAPTO-1,2,4-TRIAZOLE
- 4-Amino-5-heptadecyl-4H-1,2,4-triazole-3-thiol
- 4H-1,2,4-triazole-3-thiol, 4-amino-5-heptadecyl-
- LogP
- SCHEMBL6741751
- CHEMBL4161093
- DTXSID20622309
- 4-AMINO-5-FORMYLAMINO-3-ISOBUTYL-1-METHYLPYRIMIDIN
- 4-Amino-5-heptadecyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 5-(heptadecyl)-4-amino-1,2,4-triazole-3-thiol
- FT-0617522
- 23455-87-0
-
- Inchi: 1S/C19H38N4S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-22-19(24)23(18)20/h2-17,20H2,1H3,(H,22,24)
- InChI Key: XBINDEBBUSHZTM-UHFFFAOYSA-N
- SMILES: S=C1NN=C(CCCCCCCCCCCCCCCCC)N1N
Computed Properties
- Exact Mass: 354.28204
- Monoisotopic Mass: 354.28171840g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 16
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 85.7Ų
Experimental Properties
- Density: 1.059
- Boiling Point: 500.027°C at 760 mmHg
- Flash Point: 256.208°C
- Refractive Index: 1.55
- PSA: 56.73
3H-1,2,4-Triazole-3-thione,4-amino-5-heptadecyl-2,4-dihydro- Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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